2,4-Dichloro-3-fluorobenzotrifluoride

Specification

• CAS No.: 109292-70-8
• Molecular Formula: C7H2Cl2F4
• Molecular Weight: 232.99 g/mol
• IUPAC Name: 1,3-dichloro-2-fluoro-4-(trifluoromethyl)benzene
• Standard InChI: InChI=1S/C7H2Cl2F4/c8-4-2-1-3(7(11,12)13)5(9)6(4)10/h1-2H
• Standard InChI Key: VBEOVOXDYKDHON-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1C(F)(F)F)Cl)F)Cl
• Canonical SMILES: C1=CC(=C(C(=C1C(F)(F)F)Cl)F)Cl

Introduction

2,4-Dichloro-3-fluorobenzotrifluoride is a fluorinated organic compound with the chemical formula C₇H₂Cl₂F₄. It is a derivative of benzotrifluoride, featuring chlorine and fluorine substituents on the benzene ring. This compound is of interest in various chemical and industrial applications due to its unique properties and potential uses in synthesis.

Synthesis and Applications

While specific synthesis methods for 2,4-Dichloro-3-fluorobenzotrifluoride are not detailed in the available literature, compounds with similar structures are often synthesized through halogenation reactions of benzene derivatives. The presence of fluorine and chlorine atoms suggests potential applications in the production of pharmaceuticals, agrochemicals, or other fluorinated compounds, where these elements are crucial for biological activity and stability.

Comparison with Similar Compounds

Other compounds with similar structures, such as 3,4-Dichloro-2-fluorobenzotrifluoride (CAS 1357626-32-4), share the same molecular formula and weight but differ in the arrangement of substituents on the benzene ring. This structural variation can significantly affect chemical and biological properties, emphasizing the importance of detailed characterization for each compound.